Cas no 1824115-84-5 (Ethyl 1-amino-3,3-dimethoxycyclobutane-1-carboxylate)

• Product Name: Ethyl 1-amino-3,3-dimethoxycyclobutane-1-carboxylate
• CAS No: 1824115-84-5
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• MDL: MFCD22041949
• CID: 5606361
• PubChem ID: 165936054
• Update Time: 2025-06-08

Ethyl 1-amino-3,3-dimethoxycyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-amino-3,3-dimethoxycyclobutane-1-carboxylate
• EN300-8742742
• 1824115-84-5
• Ethyl 1-amino-3,3-dimethoxycyclobutane-1-carboxylate

• MDL： MFCD22041949
• Inchi： 1S/C9H17NO4/c1-4-14-7(11)8(10)5-9(6-8,12-2)13-3/h4-6,10H2,1-3H3
• InChI Key： WNRJZQQHOIDVQE-UHFFFAOYSA-N
• SMILES： O(C)C1(CC(C(=O)OCC)(C1)N)OC

Computed Properties

• Exact Mass: 203.11575802g/mol
• Monoisotopic Mass: 203.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 70.8Ų

Additional information on Ethyl 1-amino-3,3-dimethoxycyclobutane-1-carboxylate

Ethyl 1-amino-3,3-dimethoxycyclobutane-1-carboxylate (CAS No. 1824115-84-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 1-amino-3,3-dimethoxycyclobutane-1-carboxylate, identified by the CAS number 1824115-84-5, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its cyclobutane core substituted with amino and methoxy functional groups, has garnered attention for its versatile applications in the development of novel therapeutic agents. The structural uniqueness of this molecule, particularly the presence of both amino and ester functionalities, makes it a valuable building block for medicinal chemists.

The utility of Ethyl 1-amino-3,3-dimethoxycyclobutane-1-carboxylate stems from its ability to undergo a variety of chemical transformations, which are pivotal in the synthesis of complex drug molecules. For instance, the amino group can participate in condensation reactions to form amides or peptides, while the ester group can be hydrolyzed or converted into other functional moieties. These reactivities have made it a preferred choice in the synthesis of bioactive compounds targeting various therapeutic areas.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzyme targets. The cyclobutane scaffold in Ethyl 1-amino-3,3-dimethoxycyclobutane-1-carboxylate has been found to mimic natural substrates effectively, making it an ideal candidate for designing kinase inhibitors. Studies have demonstrated that derivatives of this compound can exhibit potent inhibitory activity against specific kinases involved in cancer and inflammatory diseases. The dimethoxy substitution on the cyclobutane ring further enhances its binding affinity by optimizing steric and electronic interactions with the target enzyme.

The pharmaceutical industry has also explored the use of Ethyl 1-amino-3,3-dimethoxycyclobutane-1-carboxylate in the development of central nervous system (CNS) drugs. The lipophilic nature of the cyclobutane ring facilitates blood-brain barrier penetration, a critical factor for CNS therapeutic agents. Researchers have synthesized analogs of this compound that show promise as potential treatments for neurodegenerative disorders such as Alzheimer's and Parkinson's disease. The amino and ester groups provide handles for further chemical modifications to enhance pharmacokinetic properties and improve drug efficacy.

Advances in computational chemistry have further propelled the use of Ethyl 1-amino-3,3-dimethoxycyclobutane-1-carboxylate as a key intermediate. Molecular modeling studies have helped elucidate its interaction with biological targets at an atomic level, guiding the design of more effective drug candidates. These studies have revealed that subtle modifications to the structure can significantly alter binding affinity and selectivity, providing valuable insights for medicinal chemists.

The synthesis of Ethyl 1-amino-3,3-dimethoxycyclobutane-1-carboxylate itself is an intriguing challenge due to its complex stereochemistry. Traditional synthetic routes often involve multi-step processes with careful control over reaction conditions to ensure high yield and purity. However, recent developments in catalytic methods have streamlined these processes, making it more feasible to produce this compound on an industrial scale. These advancements have not only improved efficiency but also reduced costs associated with its synthesis.

The versatility of Ethyl 1-amino-3,3-dimethoxycyclobutane-1-carboxylate extends beyond its role as an intermediate in drug synthesis. It has also been explored as a chiral building block in asymmetric synthesis, where its stereochemistry is exploited to produce enantiomerically pure compounds with high enantioselectivity. This application is particularly valuable in pharmaceuticals where enantiomeric purity is crucial for drug efficacy and safety.

The future prospects for Ethyl 1-amino-3,3-dimethoxycyclobutane-1-carboxylate are promising as research continues to uncover new applications and synthetic methodologies. With ongoing efforts to develop innovative therapeutics targeting unmet medical needs, this compound is poised to play a pivotal role in next-generation drug discovery and development. Its unique structural features and reactivities make it an indispensable tool for pharmaceutical researchers aiming to push the boundaries of medicinal chemistry.